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Compound of Interest

Compound Name:
(2S)-N-Ethyl-2-

hydroxypropanamide

CAS No.: 194022-24-7

Cat. No.: B574451

Get Quote

Abstract & Introduction
The synthesis of chiral hydroxyamides is a pivotal process in the development of

pharmaceutical intermediates and agrochemicals. (2S)-N-Ethyl-2-hydroxypropanamide
(CAS: 687-47-8, analog) represents a valuable chiral synthon, structurally related to herbicide

precursors (e.g., Napropamide analogs) and chiral auxiliaries.

Traditional chemical synthesis often requires coupling agents (DCC, EDC) or harsh acyl

chlorides, which generate stoichiometric waste and require complex purification to remove

racemized byproducts. This Application Note details a green, scalable, and stereoselective

protocol utilizing Candida antarctica Lipase B (CALB) to catalyze the direct aminolysis of Ethyl

(S)-Lactate with ethylamine.

Key Advantages:

Atom Economy: Utilizes bio-based Ethyl Lactate as both substrate and solvent (in solvent-

free variations).
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Stereochemical Fidelity: The enzymatic route operates under mild conditions (40–60°C),

preventing thermal racemization of the sensitive

-hydroxy center.

Simplified Workup: Immobilized catalyst (Novozym® 435) allows for easy filtration and

recycling.

Mechanism of Action
The reaction proceeds via a Ping-Pong Bi-Bi mechanism, characteristic of serine hydrolases.

Unlike chemical amidation which attacks the carbonyl directly, the lipase mediates the transfer

via an acyl-enzyme intermediate.

Reaction Pathway
Acylation: The nucleophilic serine residue in the CALB active site attacks the carbonyl of

Ethyl (S)-Lactate, releasing ethanol and forming a covalent Acyl-Enzyme intermediate.

Deacylation (Aminolysis): The ethylamine nucleophile attacks the Acyl-Enzyme complex.

Release: The enzyme is regenerated, and the product (2S)-N-Ethyl-2-
hydroxypropanamide is released.

Note on Stereochemistry: The reaction occurs at the carbonyl carbon, not the chiral

-carbon. Therefore, the configuration of the (S)-lactate is retained.

Mechanistic Visualization
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Figure 1: Ping-Pong Bi-Bi mechanism of CALB-catalyzed aminolysis. The enzyme shuttles the

acyl group from the ester to the amine.

Experimental Strategy & Design
Substrate Selection

Acyl Donor: Ethyl (S)-Lactate is preferred over Lactic Acid. Direct reaction with the acid

generates water, which reverses the equilibrium (hydrolysis). Using the ester generates

ethanol, which is easier to remove and drives the reaction forward.

Amine Source: Ethylamine is a gas at STP (bp 16.6°C). For laboratory safety and dosing

accuracy, use 2.0 M Ethylamine in THF (Tetrahydrofuran). THF is a suitable solvent for

CALB (log P ~0.46), offering a balance between solubility and enzyme activity.

Water Activity ( ) Control
While the reaction is non-aqueous, lipases require a hydration shell to maintain flexibility.

Too Dry (

): Enzyme becomes rigid/inactive.

Too Wet (
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): Promotes hydrolysis of the ester back to lactic acid.

Optimization: Use pre-dried molecular sieves (3Å or 4Å) in the reaction vessel to scavenge

the produced ethanol and trace water, shifting the equilibrium toward the amide.

Detailed Protocol
Materials

Component Grade/Specification Function

Ethyl (S)-(-)-Lactate
>98% purity, optical purity

>99% ee
Substrate (Acyl Donor)

Ethylamine 2.0 M solution in THF Substrate (Nucleophile)

Novozym® 435
Immobilized CALB (acrylic

resin)
Biocatalyst

Molecular Sieves 4Å, activated (dried at 200°C) Byproduct Scavenger

MTBE or 2-MeTHF Anhydrous (Optional) Wash Solvent

Batch Synthesis Procedure (50 mmol Scale)
Preparation:

In a 100 mL round-bottom flask or screw-cap reaction vial, add 5.9 g (50 mmol) of Ethyl

(S)-Lactate.

Add 30 mL of Ethylamine solution (2.0 M in THF) (60 mmol, 1.2 equivalents). Note: Slight

excess of amine drives conversion.

Add 1.0 g of Activated Molecular Sieves (4Å).

Enzyme Addition:

Add 300 mg of Novozym® 435 (5% w/w relative to lactate).

Incubation:
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Seal the vessel tightly.

Incubate in an orbital shaker or chemically inert heating block at 50°C and 200 rpm.

Caution: Ensure the vessel is pressure-rated for mild pressure build-up due to ethylamine

vapor pressure at 50°C.

Monitoring:

Sample 50 µL aliquots at 4h, 8h, and 24h.

Analyze via GC-FID or HPLC (See Section 5). Target conversion >95%.

Workup:

Cool reaction to room temperature.[1]

Filtration: Filter the mixture through a fritted glass funnel or nylon membrane (0.45 µm) to

recover the immobilized enzyme and sieves.

Recycling: Wash the enzyme beads with anhydrous THF. Air dry for reuse.

Evaporation: Concentrate the filtrate under reduced pressure (Rotavap) at 40°C to remove

THF and residual ethanol.

Purification: The crude product is typically >95% pure. If necessary, purify via flash

chromatography (EtOAc/Hexane) or vacuum distillation.

Workflow Diagram
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Figure 2: Step-by-step experimental workflow for the enzymatic synthesis.

Analytical Methods & Validation
Gas Chromatography (GC) Method
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Column: Chiral capillary column (e.g., Cyclosil-B or CP-Chirasil-Dex CB) is recommended to

verify enantiomeric excess (ee), though achiral DB-5 can be used for conversion.

Carrier Gas: Helium (1.0 mL/min).

Temperature Program: 60°C (hold 2 min)

10°C/min

200°C.

Detection: FID at 250°C.

Retention Times (Approx):

Ethylamine: ~2.0 min (often solvent peak overlap)

Ethanol: ~3.5 min

Ethyl Lactate: ~6.0 min

Product Amide: ~12.5 min

Performance Metrics (Typical Data)
Solvent
System

Time (h)
Conversion
(%)

Isolated Yield
(%)

ee (%)

THF (2.0 M) 24 96 92 >99 (S)

Hexane 36 85 80 >99 (S)

Solvent-Free* 48 70 65 >99 (S)

*Solvent-free reactions with ethylamine are difficult due to volatility; pressurized reactors

required.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Low Conversion (<50%) Enzyme inhibition by Ethanol

Add more Molecular Sieves

(4Å) or apply mild vacuum to

remove ethanol continuously.

Slow Reaction Rate
Low Temperature or Mass

Transfer

Increase temp to 55°C (max

60°C). Increase agitation

speed.

Enzyme Aggregation
High water content in

substrates

Dry substrates over MgSO4

before use. Ensure THF is

anhydrous.

Racemization Thermal stress or pH extreme

Confirm temp <65°C.

Enzymatic route should not

racemize; check starting

material purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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